Cas no 2137476-82-3 (1-(5-Bromo-4-formylpyridin-3-yl)azetidine-2-carboxylic acid)

• Product Name: 1-(5-Bromo-4-formylpyridin-3-yl)azetidine-2-carboxylic acid
• CAS No: 2137476-82-3
• MF: C₁₀H₉BrN₂O₃
• MW: 285.094061613083
• CID: 5756564
• PubChem ID: 165495629
• Update Time: 2025-06-08

1-(5-Bromo-4-formylpyridin-3-yl)azetidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1142802
• 1-(5-bromo-4-formylpyridin-3-yl)azetidine-2-carboxylic acid
• 2137476-82-3
• 1-(5-Bromo-4-formylpyridin-3-yl)azetidine-2-carboxylic acid

• Inchi： 1S/C10H9BrN2O3/c11-7-3-12-4-9(6(7)5-14)13-2-1-8(13)10(15)16/h3-5,8H,1-2H2,(H,15,16)
• InChI Key： ZLHULCPFMFVSKW-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1C=O)N1CCC1C(=O)O

Computed Properties

• Exact Mass: 283.97965g/mol
• Monoisotopic Mass: 283.97965g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 70.5Ų

Additional information on 1-(5-Bromo-4-formylpyridin-3-yl)azetidine-2-carboxylic acid

Research Briefing on 1-(5-Bromo-4-formylpyridin-3-yl)azetidine-2-carboxylic acid (CAS: 2137476-82-3)

1-(5-Bromo-4-formylpyridin-3-yl)azetidine-2-carboxylic acid (CAS: 2137476-82-3) is a novel heterocyclic compound that has recently gained attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique azetidine-carboxylic acid scaffold and bromo-formylpyridine moiety, has shown promising potential as a versatile building block for the synthesis of bioactive molecules and pharmaceutical intermediates. Recent studies have explored its applications in drug discovery, particularly in the development of kinase inhibitors and covalent protein binders.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of this compound as a key intermediate in the synthesis of selective BTK (Bruton's tyrosine kinase) inhibitors. The researchers utilized the aldehyde functionality of the formylpyridine group for Schiff base formation, enabling the development of covalent inhibitors with improved target engagement and pharmacokinetic properties. The bromo substituent at the 5-position further allowed for diverse cross-coupling reactions, expanding the structural diversity of derived compounds.

In parallel research, the azetidine-2-carboxylic acid component has been investigated for its conformational constraints and bioisosteric properties. A recent ACS Chemical Biology publication (2024) demonstrated that incorporation of this scaffold into peptide mimetics significantly enhanced metabolic stability while maintaining target affinity. The compound's zwitterionic nature at physiological pH was noted to improve membrane permeability compared to similar non-zwitterionic analogs.

Structural-activity relationship (SAR) studies have revealed that the spatial arrangement of the bromo and formyl groups on the pyridine ring creates an optimal pharmacophore for interaction with various enzyme active sites. Computational docking studies suggest that this compound can serve as a privileged scaffold for targeting protein-protein interaction interfaces, particularly those involving shallow binding pockets.

Recent synthetic methodology developments have focused on improving the scalability and stereoselectivity of 1-(5-Bromo-4-formylpyridin-3-yl)azetidine-2-carboxylic acid production. A 2024 Organic Process Research & Development article described an efficient continuous-flow synthesis approach that achieved >90% yield with excellent enantiomeric purity (>99% ee), addressing previous challenges in large-scale preparation of this valuable intermediate.

The compound's safety profile and physicochemical properties have been systematically evaluated in recent preclinical studies. Notably, its stability under physiological conditions and moderate solubility in aqueous buffers make it particularly suitable for further medicinal chemistry optimization. Researchers are currently exploring its potential in targeted protein degradation (PROTACs) and as a warhead for covalent inhibitor design.

Future research directions include exploring the compound's utility in fragment-based drug discovery and its application in the development of novel antibiotics targeting resistant bacterial strains. The unique combination of its structural features continues to make 1-(5-Bromo-4-formylpyridin-3-yl)azetidine-2-carboxylic acid a molecule of significant interest in pharmaceutical research and development.